(3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine

• IUPAC Name: (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine
• InChI: InChI=1S/C15H20N4/c1-18-9-13(7-17-18)14-10-19(11-15(14)16)8-12-5-3-2-4-6-12/h2-7,9,14-15H,8,10-11,16H2,1H3/t14-,15+/m0/s1
• InChI Key: ZAPOZOBNPSFCHK-LSDHHAIUSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC2N)CC3=CC=CC=C3
• Isomeric SMILES: CN1C=C(C=N1)[C@@H]2CN(C[C@H]2N)CC3=CC=CC=C3
• Molecular Formula: C15H20N4
• Molecular Weight: 256.35 g/mol

Description

(3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine, also known as MPPI, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPPI is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

(3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine acts as a partial agonist at the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. By binding to this receptor, (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine can modulate dopamine signaling in the brain, leading to its anxiolytic and antidepressant effects. (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has also been shown to reduce drug-seeking behavior by modulating dopamine signaling in the brain.
Biochemical and Physiological Effects:
(3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce drug-seeking behavior in animal models. (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has been reported to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. By binding to this receptor, (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine can modulate dopamine signaling in the brain, leading to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

(3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. It has been shown to have high affinity for the dopamine D3 receptor, making it a potential candidate for the treatment of anxiety, depression, and drug addiction. However, one of the limitations of (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine is that its mechanism of action is not fully understood, and further research is needed to elucidate its precise mechanism of action.

Future Directions

There are several future directions for the study of (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine. One direction is to further elucidate its mechanism of action, which could lead to the development of more effective therapies for anxiety, depression, and drug addiction. Another direction is to study the pharmacokinetics and pharmacodynamics of (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine, which could help optimize its dosing and administration. Additionally, (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine could be studied in combination with other drugs to assess its potential synergistic effects. Overall, (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has significant potential for therapeutic applications, and further research is needed to fully understand its potential.
Conclusion:
In conclusion, (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine or (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects, as well as the potential to reduce drug-seeking behavior. (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has several advantages for lab experiments, including its ease of synthesis and high affinity for the dopamine D3 receptor. However, further research is needed to fully understand its mechanism of action and optimize its dosing and administration. Overall, (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has significant potential for therapeutic applications, and its study could lead to the development of more effective therapies for anxiety, depression, and drug addiction.

Synthesis Methods

The synthesis of (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has been reported using various methods. One of the most commonly used methods involves the reaction of 1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-one with sodium borohydride in the presence of acetic acid. The resulting compound is then treated with hydrochloric acid to obtain (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine in high yield and purity.

Scientific Research Applications

(3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has been extensively studied for its potential therapeutic applications. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. (3S,4R)-1-benzyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-amine has been reported to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression. It has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.